Cas no 1044924-03-9 (Methyl 1-[(4-bromophenyl)methyl]piperidine-4-carboxylate)

• Product Name: Methyl 1-[(4-bromophenyl)methyl]piperidine-4-carboxylate
• CAS No: 1044924-03-9
• MF: C₁₄H₁₈BrNO₂
• MW: 312.202223300934
• CID: 5156704
• Update Time: 2025-06-20

Methyl 1-[(4-bromophenyl)methyl]piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-[(4-bromophenyl)methyl]piperidine-4-carboxylate
• Methyl 1-(4-bromobenzyl)piperidine-4-carboxylate
• Methyl1-(4-bromobenzyl)piperidine-4-carboxylate
• Methyl 1-[(4-bromophenyl)methyl]piperidine-4-carboxylate

• Inchi： 1S/C14H18BrNO2/c1-18-14(17)12-6-8-16(9-7-12)10-11-2-4-13(15)5-3-11/h2-5,12H,6-10H2,1H3
• InChI Key： AEEHPLQMKPWLTR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1CCC(C(=O)OC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Methyl 1-[(4-bromophenyl)methyl]piperidine-4-carboxylate

Methyl 1-[(4-bromophenyl)methyl]piperidine-4-carboxylate (CAS No. 1044924-03-9): A Comprehensive Overview

Methyl 1-[(4-bromophenyl)methyl]piperidine-4-carboxylate, with the CAS number 1044924-03-9, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a brominated aromatic ring and a carboxylate ester moiety in its structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of Methyl 1-[(4-bromophenyl)methyl]piperidine-4-carboxylate consists of a piperidine ring substituted with a benzyl group at the 1-position and a carboxylate ester at the 4-position. The benzyl group is further functionalized with a bromine atom at the para position, enhancing its reactivity and making it a versatile building block for medicinal chemists. This structural configuration allows for easy modifications and derivatization, which is crucial in drug discovery and development processes.

In recent years, there has been growing interest in piperidine derivatives due to their role as key pharmacophores in numerous drugs. For instance, compounds containing piperidine moieties have been extensively studied for their potential applications in treating neurological disorders, such as depression and anxiety. The brominated aromatic ring in Methyl 1-[(4-bromophenyl)methyl]piperidine-4-carboxylate adds an extra layer of complexity, enabling further functionalization through cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which can lead to the discovery of novel therapeutic agents.

One of the most compelling aspects of Methyl 1-[(4-bromophenyl)methyl]piperidine-4-carboxylate is its utility as a precursor in the synthesis of small-molecule inhibitors targeting specific biological pathways. For example, recent studies have highlighted its role in developing kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The carboxylate ester group can be readily converted into other functional groups, such as amides or sulfonamides, which are common motifs in drug design. This flexibility makes it an indispensable tool for medicinal chemists working on next-generation therapeutics.

The synthesis of Methyl 1-[(4-bromophenyl)methyl]piperidine-4-carboxylate typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the bromination of benzyl alcohol to introduce the brominated aromatic ring, followed by nucleophilic substitution reactions to install the piperidine core. The final step involves esterification to introduce the carboxylate ester group. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to optimize yield and purity, ensuring that the compound meets the stringent requirements for pharmaceutical applications.

From a pharmacological perspective, Methyl 1-[(4-bromophenyl)methyl]piperidine-4-carboxylate has shown promise in preclinical studies as a scaffold for developing new drugs. Its ability to interact with various biological targets makes it a valuable candidate for further investigation. Researchers have explored its potential in modulating neurotransmitter systems, particularly those involved in pain perception and mood regulation. The bromine atom at the para position on the benzyl ring enhances its binding affinity to certain receptors, making it an attractive candidate for designing highly specific ligands.

The compound's structural features also make it suitable for developing prodrugs, which are designed to release active pharmaceutical ingredients (APIs) under specific physiological conditions. By incorporating Methyl 1-[(4-bromophenyl)methyl]piperidine-4-carboxylate into prodrug formulations, researchers can enhance drug delivery efficiency and improve therapeutic outcomes. This approach has been particularly effective in treating chronic diseases where sustained drug release is crucial.

In conclusion, Methyl 1-[(4-bromophenyl)methyl]piperidine-4-carboxylate (CAS No. 1044924-03-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for piperidine derivatives, compounds like this one will play an increasingly important role in shaping the future of drug discovery and development.